Cas no 1344973-33-6 ((1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol)

• Product Name: (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol
• CAS No: 1344973-33-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6209129
• PubChem ID: 15812263
• Update Time: 2025-10-24

(1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol
• 1344973-33-6
• EN300-1867741
• AKOS017508511

• Inchi： 1S/C12H16O/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h2-3,5,7,9,11,13H,4,6,8H2,1H3/t9-,11?/m1/s1
• InChI Key： RJBQWCZPSDVJOX-BFHBGLAWSA-N
• SMILES： O[C@H](C)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol

Recent Advances in the Study of (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol (CAS: 1344973-33-6)

The compound (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol (CAS: 1344973-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its tetrahydronaphthalene backbone, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug discovery.

One of the most notable advancements in the study of this compound is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive agents. Researchers have developed efficient asymmetric synthesis routes to produce (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol with high enantiomeric purity, which is critical for its pharmacological efficacy. The compound's unique structural features enable it to interact with specific neurotransmitter receptors, making it a valuable scaffold for designing new CNS therapeutics.

In addition to its synthetic utility, recent pharmacological studies have explored the compound's potential as a standalone therapeutic agent. Preclinical trials have demonstrated its ability to modulate dopaminergic and serotonergic pathways, suggesting possible applications in treating mood disorders such as depression and anxiety. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further development.

Another area of interest is the compound's application in the development of prodrugs. Researchers have investigated its use as a chiral auxiliary to improve the bioavailability and targeting of existing drugs. For instance, coupling (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol with known active pharmaceutical ingredients (APIs) has resulted in derivatives with enhanced pharmacokinetic properties. These findings highlight the compound's versatility and potential to address current challenges in drug delivery and efficacy.

Despite these promising developments, challenges remain in optimizing the compound's synthesis and scaling up production for industrial applications. Recent studies have proposed novel catalytic systems and green chemistry approaches to address these issues, aiming to reduce costs and environmental impact. Additionally, ongoing research is focused on elucidating the compound's mechanism of action at the molecular level, which could unlock further therapeutic applications.

In conclusion, (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol (CAS: 1344973-33-6) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and application, position it as a key player in the development of next-generation therapeutics. Future research will likely focus on expanding its therapeutic scope and overcoming current limitations in production and application.